Methyl 4-bromo-3-hydroxy-2-methylbenzoate

• IUPAC Name: methyl 4-bromo-3-hydroxy-2-methylbenzoate
• InChI: InChI=1S/C9H9BrO3/c1-5-6(9(12)13-2)3-4-7(10)8(5)11/h3-4,11H,1-2H3
• InChI Key: KJQPVKLURCKVPY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1O)Br)C(=O)OC
• Molecular Formula: C9H9BrO3
• Molecular Weight: 245.07 g/mol

Description

“Methyl 4-bromo-3-hydroxy-2-methylbenzoate” is a chemical compound with the CAS Number: 1149388-19-1. It has a molecular weight of 245.07 and its IUPAC name is methyl 4-bromo-3-hydroxy-2-methylbenzoate. The compound is typically stored in a refrigerator and is shipped at room temperature. It appears as a white to off-white powder or crystals.

Molecular Structure Analysis

The InChI code for “Methyl 4-bromo-3-hydroxy-2-methylbenzoate” is 1S/C9H9BrO3/c1-5-6 (9 (12)13-2)3-4-7 (10)8 (5)11/h3-4,11H,1-2H3. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

“Methyl 4-bromo-3-hydroxy-2-methylbenzoate” is a solid at room temperature. More specific physical and chemical properties such as melting point, boiling point, and solubility are not provided in the search results.

Scientific Research Applications

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Pharmaceutical Synthesis

Compounds like Methyl 4-bromo-3-hydroxy-2-methylbenzoate are often used as intermediates in the synthesis of various pharmaceuticals. .

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it can cause harm if swallowed. The hazard statements associated with the compound are H302, indicating harmful if swallowed. The precautionary statements are P280 (wear protective gloves/protective clothing/eye protection/face protection), P305 (IF IN EYES: Rinse cautiously with water for several minutes), P351 (Continue rinsing), and P338 (Remove contact lenses if present and easy to do so).

Synthesis routes and methods

Procedure details

To a solution of tert-butylamine (1.6 mL, 15 mmol) in dichloromethane (100 mL) at −78° C. was added drop-wise over 30 minutes a solution of bromine (773 μl, 15 mmol in 15 mL of dichloromethane). The solution was stirred at −78° C. for 30 minutes. While maintaining the temperature at −78° C., a solution of methyl 3-hydroxy-2-methylbenzoate (2.5 g, 15 mmol in 15 mL of dichloromethane) was added to the reaction mixture drop-wise over 30 minutes. The mixture was allowed to warm to room temperature and was stirred for 15 hours. The mixture was washed with 20% aqueous citric acid then brine and dried over anhydrous sodium sulfate. Filtration and concentration afforded a brown residue that was purified by silica gel column chromatography. Eluting with 10% diethyl ether in hexane, purified fractions were pooled and concentrated to afford 612 mg, 2.5 mmol (17%) of methyl 4-bromo-3-hydroxy-2-methylbenzoate as a colorless oil. 1H NMR (400 MHz, CDCl3): 7.37-7.29 (m, 2H), 5.71 (s, 1H), 3.81 (s, 3H), 2.53 (s, 3H). MS (EI) for C9H9BrO3: 245 (MH+).